Cas no 2110792-99-7 (Ethyl 3-amino-3-(piperidin-4-yl)propanoate)

• Product Name: Ethyl 3-amino-3-(piperidin-4-yl)propanoate
• CAS No: 2110792-99-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5608961
• PubChem ID: 165955315
• Update Time: 2025-10-18

Ethyl 3-amino-3-(piperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-843543
• ethyl 3-amino-3-(piperidin-4-yl)propanoate
• 2110792-99-7
• Ethyl 3-amino-3-(piperidin-4-yl)propanoate

• Inchi： 1S/C10H20N2O2/c1-2-14-10(13)7-9(11)8-3-5-12-6-4-8/h8-9,12H,2-7,11H2,1H3
• InChI Key： SNJTXLPOUDWYLJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1CCNCC1)N)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-amino-3-(piperidin-4-yl)propanoate

Research Brief on Ethyl 3-amino-3-(piperidin-4-yl)propanoate (CAS: 2110792-99-7): Recent Advances and Applications

Ethyl 3-amino-3-(piperidin-4-yl)propanoate (CAS: 2110792-99-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of Ethyl 3-amino-3-(piperidin-4-yl)propanoate as a key intermediate in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's unique structural features, including the piperidine ring and ester functionality, allow for efficient derivatization to produce compounds with enhanced binding affinity and selectivity for GABA-A receptor subtypes. These findings suggest potential applications in the treatment of anxiety disorders and epilepsy.

In another significant development, researchers have investigated the role of Ethyl 3-amino-3-(piperidin-4-yl)propanoate in the design of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against cathepsin L, a protease implicated in various pathological conditions, including cancer metastasis and viral infections. The study employed molecular docking simulations and enzymatic assays to elucidate the structure-activity relationship, providing valuable insights for future drug design efforts.

The synthetic accessibility of Ethyl 3-amino-3-(piperidin-4-yl)propanoate has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring improved yield and purity compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale pharmacological studies.

From a pharmacological perspective, recent in vivo studies have shed light on the compound's pharmacokinetic properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable blood-brain barrier penetration of Ethyl 3-amino-3-(piperidin-4-yl)propanoate derivatives, supporting their potential as CNS-targeting agents. The study also reported acceptable metabolic stability and low toxicity profiles in preclinical models, further validating the compound's therapeutic potential.

Looking forward, the versatility of Ethyl 3-amino-3-(piperidin-4-yl)propanoate continues to inspire new research directions. Current investigations are exploring its application in the development of positron emission tomography (PET) tracers for neurological imaging, as well as its potential in creating bifunctional molecules for targeted drug delivery. These emerging applications underscore the compound's importance in advancing both basic research and translational medicine in the chemical biology and pharmaceutical fields.